Cas no 1805320-14-2 (2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805320-14-2
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4850022
• Update Time: 2025-10-27

2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H5Br2F2NO/c8-4-1-5(7(10)11)12-6(9)3(4)2-13/h1,7,13H,2H2
• InChI Key： HBFAYVVAPNQQRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1CO)Br

Computed Properties

• Exact Mass: 316.869
• Monoisotopic Mass: 314.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol

Research Brief on 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol (CAS: 1805320-14-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol (CAS: 1805320-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest scientific developments surrounding this compound, including its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the importance of the pyridine core structure in medicinal chemistry, particularly when modified with halogen atoms and difluoromethyl groups. The presence of both bromine and difluoromethyl substituents in this compound creates a highly reactive scaffold that has shown promise in various biological applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinase targets, suggesting potential applications in oncology drug development.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient preparation of 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol. A recent publication in Organic Letters (2024) described an improved catalytic system for the selective bromination of the pyridine ring, achieving higher yields and better regioselectivity compared to traditional methods. This advancement is particularly significant for scaling up production for preclinical studies.

The compound's mechanism of action has been investigated in several recent studies. Structural biology analyses using X-ray crystallography have revealed that the bromine atoms participate in unique halogen bonding interactions with protein targets, while the difluoromethyl group contributes to enhanced metabolic stability. These findings, published in ACS Chemical Biology (2023), provide valuable insights for structure-activity relationship (SAR) optimization in drug design programs.

In terms of therapeutic applications, preliminary in vivo studies have shown that carefully designed derivatives of 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol demonstrate promising pharmacokinetic properties. A 2024 study in the European Journal of Medicinal Chemistry reported improved blood-brain barrier penetration for certain analogs, suggesting potential applications in central nervous system disorders. However, researchers caution that further optimization is needed to address potential toxicity concerns associated with the bromine substituents.

The compound has also found applications beyond traditional drug discovery. Recent work published in Chemical Communications (2023) demonstrated its utility as a versatile building block for the synthesis of more complex pharmaceutical intermediates. The alcohol functional group in particular has been shown to be amenable to various transformations, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

Looking forward, several research groups have identified 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol as a promising scaffold for the development of novel antiviral agents. Computational docking studies published in Journal of Chemical Information and Modeling (2024) predict strong interactions between derivatives of this compound and conserved viral protein targets, though experimental validation of these predictions is still ongoing.

In conclusion, 2,4-Dibromo-6-(difluoromethyl)pyridine-3-methanol represents an important chemical entity with diverse applications in medicinal chemistry and chemical biology. The recent advances in its synthesis, mechanistic understanding, and therapeutic potential position this compound as a valuable tool for future drug discovery efforts. Continued research into its structure-activity relationships and the development of more selective derivatives will be crucial for realizing its full potential in pharmaceutical applications.